Cas no 497165-13-6 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aS,3aR,4R,6R,7aS)-)

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aS,3aR,4R,6R,7aS)-
• CAS No: 497165-13-6
• MF: C₁₂H₂₂BNO₂
• MW: 223.11958360672
• CID: 324678
• PubChem ID: 60146142
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aS,3aR,4R,6R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aS,3aR,4R,6R,7aS)-
• (S)-BoroAla-(-)-Pinanediol
• (1S)-1-[(1R,2R,6S,8R)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine
• 497165-13-6
• (1S)-1-[(3aR,4R,6R,7aS)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine
• DTXSID30733814
• (1S)-1-[(1R,2R,6S,8R)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0,decan-4-yl]ethan-1-amine

• Inchi： 1S/C12H22BNO2/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13/h7-10H,5-6,14H2,1-4H3/t7-,8-,9-,10+,12-/m1/s1
• InChI Key： AKMVYVLKQCECJH-APWOSFEXSA-N
• SMILES： O1B([C@@H](C)N)O[C@H]2C[C@H]3C[C@@H]([C@@]12C)C3(C)C

Computed Properties

• Exact Mass: 223.1743591g/mol
• Monoisotopic Mass: 223.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų